Tert-butyl 2-[1-[4-[(prop-2-enoylamino)methyl]benzoyl]azepan-4-yl]acetate

• IUPAC Name: tert-butyl 2-[1-[4-[(prop-2-enoylamino)methyl]benzoyl]azepan-4-yl]acetate
• InChI: InChI=1S/C23H32N2O4/c1-5-20(26)24-16-18-8-10-19(11-9-18)22(28)25-13-6-7-17(12-14-25)15-21(27)29-23(2,3)4/h5,8-11,17H,1,6-7,12-16H2,2-4H3,(H,24,26)
• InChI Key: AUVGOFISISIXTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1CCCN(CC1)C(=O)C2=CC=C(C=C2)CNC(=O)C=C
• Molecular Formula: C23H32N2O4
• Molecular Weight: 400.5 g/mol

Description

“Tert-butyl 2-[1-[4-[(prop-2-enoylamino)methyl]benzoyl]azepan-4-yl]acetate” is a complex organic compound. It contains an azepane ring, which is a seven-membered ring with one nitrogen atom, and a benzoyl group, which is a functional group comprised of a benzene ring attached to a carbonyl group. The compound also contains a tert-butyl group and an acetate group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an X-ray crystallography study, it’s difficult to determine the exact structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Generally, the benzoyl group could be involved in acylation reactions, and the azepane ring could undergo various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would involve interacting with biological targets in the body. Unfortunately, without more information, it’s difficult to speculate on the specific mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, including using personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions involving this compound would depend on its properties and potential applications. It could be studied for its potential uses in various fields, such as medicine, materials science, or chemical synthesis.